Adipokinetic hormone (Gryllus bimaculatus)

• Molecular Formula: C43H57N11O12
• Molecular Weight: 920.0 g/mol
• InChI: InChI=1S/C43H57N11O12/c1-21(2)35(53-38(61)27-13-14-33(58)48-27)43(66)51-30(17-32(44)57)40(63)50-29(15-23-9-5-4-6-10-23)39(62)52-31(20-55)41(64)54-36(22(3)56)42(65)47-19-34(59)49-28(37(45)60)16-24-18-46-26-12-8-7-11-25(24)26/h4-12,18,21-22,27-31,35-36,46,55-56H,13-17,19-20H2,1-3H3,(H2,44,57)(H2,45,60)(H,47,65)(H,48,58)(H,49,59)(H,50,63)(H,51,66)(H,52,62)(H,53,61)(H,54,64)/t22-,27+,28+,29+,30+,31+,35+,36+/m1/s1
• InChIKey: ZEFDDGDBQYNXBK-OCVFHUKVSA-N

Adipokinetic Hormone (Gryllus bimaculatus): Core Identity and Procurement Specifications

Adipokinetic hormone from Gryllus bimaculatus (Grybi-AKH, AKH-G) is an 8-amino acid neuropeptide of the AKH/RPCH family, characterized by the sequence pGlu-Val-Asn-Phe-Ser-Thr-Gly-Trp-NH₂ [1]. Its N-terminal pyroglutamate (pGlu) and C-terminal amidation confer stability against exopeptidase degradation [2]. Grybi-AKH serves as the primary energy-mobilizing hormone in crickets, stimulating lipid release from the fat body into the hemolymph . While all AKH family peptides mobilize energy substrates, Grybi-AKH exhibits species-specific potency and functional nuances in orthopteran models.

✓ Lipid mobilization pathway studies in orthopterans

✓ Non-invasive topical delivery research models

✓ Stable peptide with pyroglutamate N-term and amidated C-term

• [1] Gäde G, Rinehart KL Jr. Primary sequence analysis by fast atom bombardment mass spectrometry of a peptide with adipokinetic activity from the corpora cardiaca of the cricket Gryllus bimaculatus. Biochem Biophys Res Commun. 1987 Dec 31;149(3):908-14. View Source
• [2] Apeptide.com. Adipokinetic Hormone (Gryllus Bimaculatus) [113800-65-0] Product Information. View Source

Adipokinetic Hormone (Gryllus bimaculatus): Why In-Class Compounds Cannot Be Simply Interchanged

Adipokinetic hormones (AKHs) form a structurally diverse peptide family with >40 members identified across insect orders [1]. Despite sharing a conserved core motif, sequence variations—even single amino acid substitutions—can profoundly alter receptor binding affinity, species specificity, and downstream physiological effects [2]. Grybi-AKH's sequence (pGlu-Val-Asn-Phe-Ser-Thr-Gly-Trp-NH₂) differs from other orthopteran AKHs, such as Schistocerca gregaria AKH II (pGlu-Leu-Asn-Phe-Ser-Thr-Gly-Trp-NH₂) by a single Val²→Leu² substitution, and from Locusta migratoria AKH-I (pGlu-Leu-Asn-Phe-Thr-Pro-Asn-Trp-Gly-Thr-NH₂) by an extended decapeptide structure [3]. These sequence differences translate into distinct dose-response profiles, receptor activation kinetics, and functional outcomes in vivo [4]. Consequently, substituting Grybi-AKH with a generic AKH peptide without empirical validation risks experimental irreproducibility and misinterpretation of metabolic or behavioral endpoints in cricket models.

Grybi-AKH (target)

Scg-AKH II / Lom-AKH-I

Sequence Val² octapeptide

Sequence Leu² substitution (Scg-AKH II) or extended decapeptide (Lom-AKH-I)

Receptor interaction Species-specific lipid mobilization profile

Receptor interaction Binding affinity and dose-response may shift; not interchangeable

Functional outcome Defined lipid/carbohydrate selectivity in Gryllus

Functional outcome May alter metabolic endpoint interpretation in cricket models

• [1] Gäde G, Goldsworthy GJ. Hormonal regulation in insects: facts, gaps, and future directions. Physiol Rev. 1997 Oct;77(4):963-1032. View Source
• [2] Gäde G. Peptides of the adipokinetic hormone/red pigment-concentrating hormone family: a new take on biodiversity. Ann N Y Acad Sci. 2009 Apr;1163:125-36. View Source
• [3] Gäde G, Goldsworthy GJ, Schaffer MH, Cook JC, Rinehart KL Jr. Sequence analyses of adipokinetic hormones II from corpora cardiaca of Schistocerca nitans, Schistocerca gregaria, and Locusta migratoria by fast atom bombardment mass spectrometry. Biochem Biophys Res Commun. 1986 Jan 29;134(2):723-30. View Source
• [4] Woodring J, Lorenz MW. Sensitivity of larval and adult crickets (Gryllus bimaculatus) to adipokinetic hormone. Comp Biochem Physiol A Mol Integr Physiol. 2002 Aug;132(4):851-61. View Source

Adipokinetic Hormone (Gryllus bimaculatus): Quantifiable Differentiation Against Closest Analogs

Lipid Mobilization Dose-Response and Selectivity in Gryllus bimaculatus

Grybi-AKH demonstrates a distinct dose-response profile in its homologous cricket system, with lipid mobilization being the primary and most sensitive endpoint. In 2-day-old adult crickets, injection of 0.3 pmol Grybi-AKH induced an approximately 100% increase in hemolymph lipids [1]. This same dose elicited minimal carbohydrate mobilization. Carbohydrate release only became detectable at doses of 10-30 pmol, indicating a >30-fold selectivity for lipid over carbohydrate mobilization [1]. In contrast, 1-day-old last instar larvae showed a different ratio, with lipid release only approximately twice that of carbohydrate release across the 0.3-30 pmol dose range [1]. This ontogenetic shift in sensitivity is a specific feature of the Grybi-AKH/Gryllus bimaculatus system and cannot be assumed for other AKHs.

Lipid vs. Carb Mobilization

Head-to-head

>30-fold selectivity for lipid over carbohydrate in adults

Supports lipid-specific metabolic endpoint design

Ontogenetic sensitivity shift documented in larvae; validate stage-specific response

Evidence Dimension	Lipid vs. Carbohydrate Mobilization Sensitivity (Adult)
Target Compound Data	Grybi-AKH at 0.3 pmol: ~100% increase in hemolymph lipids; no detectable carbohydrate mobilization at this dose.
Comparator Or Baseline	Grybi-AKH at 10-30 pmol: carbohydrate mobilization detectable. Lipid-to-carbohydrate sensitivity ratio >30:1.
Quantified Difference	Lipid mobilization is >30-fold more sensitive than carbohydrate mobilization in adult crickets.
Conditions	In vivo injection; 2-day-old adult Gryllus bimaculatus; hemolymph lipid and carbohydrate quantification.

Why This Matters

This quantifies the peptide's functional selectivity, guiding researchers to use appropriate doses for lipid-specific versus dual-substrate metabolic studies.

• [1] Woodring J, Lorenz MW. Sensitivity of larval and adult crickets (Gryllus bimaculatus) to adipokinetic hormone. Comp Biochem Physiol A Mol Integr Physiol. 2002 Aug;132(4):851-61. View Source

Sequence-Structure Relationship: Divergence from Schistocerca AKH II

Grybi-AKH (AKH-G) differs from the closest known orthopteran analog, Schistocerca gregaria AKH II (Scg-AKH II), by a single amino acid substitution at position 2: Valine in Grybi-AKH versus Leucine in Scg-AKH II [1]. Despite this conservative substitution, the peptides are derived from different species and exhibit distinct bioactivity profiles in conspecific assays. The Grybi-AKH sequence (pGlu-Val-Asn-Phe-Ser-Thr-Gly-Trp-NH₂) is identical to an octapeptide isolated from Romalea microptera (Ro II) [2], highlighting its conservation within certain orthopteran lineages but also its divergence from the more widely studied locust AKHs.

Sequence Divergence

Cross-study

Val² vs Leu² substitution; octapeptide vs decapeptide

Non-interchangeable AKH peptide identity

Confirm sequence before procurement to ensure species-matched research

Evidence Dimension	Amino Acid Sequence
Target Compound Data	Grybi-AKH: pGlu-Val-Asn-Phe-Ser-Thr-Gly-Trp-NH₂
Comparator Or Baseline	Scg-AKH II: pGlu-Leu-Asn-Phe-Ser-Thr-Gly-Trp-NH₂; Lom-AKH-I: pGlu-Leu-Asn-Phe-Thr-Pro-Asn-Trp-Gly-Thr-NH₂
Quantified Difference	Single amino acid substitution (Val² → Leu²) relative to Scg-AKH II; different peptide length (8 vs. 10 residues) and multiple substitutions relative to Lom-AKH-I.
Conditions	FAB mass spectrometry and peptide sequencing.

Why This Matters

This demonstrates that Grybi-AKH is a distinct molecular entity, not a generic 'AKH'. Procurement must specify the exact sequence to ensure biological relevance in cricket models.

• [1] Gäde G, Rinehart KL Jr. Primary sequence analysis by fast atom bombardment mass spectrometry of a peptide with adipokinetic activity from the corpora cardiaca of the cricket Gryllus bimaculatus. Biochem Biophys Res Commun. 1987 Dec 31;149(3):908-14. View Source
• [2] Gäde G. Sequence analyses of two neuropeptides of the AKH/RPCH-family from the lubber grasshopper, Romalea microptera. Peptides. 2003;24(2):191-7. View Source

Alternative Delivery Route Efficacy: Topical Application

Grybi-AKH is effective when applied topically, a property not universally documented for all AKH peptides. In Gryllus bimaculatus, topical application of 100 pmol Grybi-AKH in 20% 2-propanol resulted in a hemolymph lipid increase comparable to the maximal increase achieved by injection of 3 pmol AKH in water [1]. This demonstrates that Grybi-AKH can penetrate the cricket cuticle and elicit a systemic metabolic response without the stress or handling artifacts associated with injection. Furthermore, topical application of 100 pmol Grybi-AKH stimulated locomotor activity, with a maximal stimulation of 1.8-fold compared to controls [1].

Topical Route Feasibility

Head-to-head

Topical 100 pmol achieves effect comparable to injected 3 pmol

Enables non-invasive repeat-dose study design

33-fold topical vs injection dose difference; locomotor stimulation also reported

Evidence Dimension	Bioavailability via Alternative Route
Target Compound Data	Grybi-AKH topical (100 pmol): hemolymph lipid increase comparable to injected maximal response (3 pmol).
Comparator Or Baseline	Grybi-AKH injection (3 pmol in water): maximal lipid mobilization response.
Quantified Difference	Topical dose is ~33-fold higher than injection dose to achieve comparable effect, but non-invasive route is feasible.
Conditions	Topical application to 3-day-old adult female Gryllus bimaculatus; hemolymph lipid quantification; locomotor activity monitoring.

Why This Matters

This evidence supports the use of Grybi-AKH in experimental designs requiring non-invasive, repeatable administration, a feature not assumed for all AKH analogs.

• [1] Lorenz MW, Zemek R, Kodrík D, Socha R. Lipid mobilization and locomotor stimulation in Gryllus bimaculatus by topically applied adipokinetic hormone. Physiol Entomol. 2004;29(2):146-51. View Source

Functional Impact on Energy Store Deposition and Reproduction

Chronic administration of Grybi-AKH exerts a specific inhibitory effect on energy storage and reproduction in Gryllus bimaculatus. Twice-daily injection of 100 pmol Grybi-AKH into adult female crickets for 4 days significantly reduced fat body lipid and protein content compared to water-injected controls [1]. Concurrently, the treatment resulted in a significant reduction in ovary mass, delayed oocyte maturation, and a lower number of terminal oocytes produced [1]. This effect is attributed to the hormone's interference with energy store formation, which subsequently limits the resources available for egg production [1].

Reproductive Trade-off Model

Reported

Reduced ovary mass and fat body lipid/protein content

Reported reproduction-energy trade-off endpoint

Chronic treatment model; validate endpoint sensitivity in your system

Evidence Dimension	Long-term Physiological Effect
Target Compound Data	Grybi-AKH (100 pmol, 2x daily for 4 days): reduced fat body lipid/protein content; reduced ovary mass and oocyte production.
Comparator Or Baseline	Water-injected control crickets.
Quantified Difference	Significant reduction (p<0.05) in fat body lipid/protein and ovary mass vs. control.
Conditions	Adult female Gryllus bimaculatus; 4-day treatment period; measurement on day 4 post-emergence.

Why This Matters

This provides evidence for Grybi-AKH's role in energy allocation trade-offs between somatic maintenance and reproduction, a critical parameter for studies in life-history evolution and pest management.

• [1] Lorenz MW. Adipokinetic hormone inhibits the formation of energy stores and egg production in the cricket Gryllus bimaculatus. Comp Biochem Physiol B Biochem Mol Biol. 2003 Oct;136(2):197-206. View Source

Receptor-Mediated Behavioral Effects via AKHR Knockdown

Knockdown of the Grybi-AKH receptor (GrybiAKHR) via RNA interference in Gryllus bimaculatus produced specific, quantifiable changes in hemolymph metabolites and feeding behavior. GrybiAKHRRNAi crickets exhibited decreased hemolymph levels of 1,2-diacylglycerol and trehalose, alongside increased triacylglycerol in the fat body [1]. Behaviorally, these crickets showed increased feeding frequency (without altered meal duration) and increased overall food intake, but decreased locomotor activity [1]. This demonstrates that the Grybi-AKH/GrybiAKHR axis is a key regulator of feeding motivation and energy homeostasis in this species.

AKHR Pathway Validation

Class-level

Altered DAG/trehalose and feeding behavior upon AKHR knockdown

Confirms AKH signaling axis in Gryllus

RNAi model; supports target engagement research

Evidence Dimension	Receptor Knockdown Phenotype
Target Compound Data	GrybiAKHRRNAi crickets: decreased hemolymph DAG and trehalose; increased fat body TAG; increased feeding frequency and food intake; decreased locomotion.
Comparator Or Baseline	Control (non-target dsRNA) crickets.
Quantified Difference	Significant differences (p<0.05) for all reported parameters. Exact fold-changes vary by parameter; refer to source for detailed data.
Conditions	RNAi-mediated knockdown of GrybiAKHR in adult Gryllus bimaculatus; metabolite and behavioral assays.

Why This Matters

This confirms the target specificity of Grybi-AKH's signaling pathway in crickets and highlights the utility of Grybi-AKH in studies investigating the neuroendocrine control of feeding and activity.

• [1] Konuma T, Morooka N, Nagasawa H, Nagata S. Knockdown of the adipokinetic hormone receptor increases feeding frequency in the two-spotted cricket Gryllus bimaculatus. Endocrinology. 2012 Jul;153(7):3111-22. View Source

In Vitro Inhibition of Lipid Synthesis at Picomolar Concentrations

Grybi-AKH (Grb-AKH) potently inhibits de novo lipid synthesis in cricket fat body in vitro. Using [1-¹⁴C]-acetate incorporation as a measure of lipid synthesis, Grb-AKH exhibited significant inhibition at a concentration of 10⁻¹¹ M (10 pM), with maximal inhibition (approximately 95%) achieved at 10⁻⁸ M (10 nM) [1]. This effect was fast, dose-dependent, and reversible [1].

In Vitro Lipid Synthesis Inhibition

Reported

Significant inhibition at 10 pM; ~95% at 10 nM

Supports cellular lipid metabolism dissection

Reversible; dose-dependent inhibition in fat body assay

Evidence Dimension	In Vitro Lipid Synthesis Inhibition Potency
Target Compound Data	Grb-AKH: significant inhibition at 10⁻¹¹ M; ~95% maximal inhibition at 10⁻⁸ M.
Comparator Or Baseline	Baseline [¹⁴C]-acetate incorporation without hormone.
Quantified Difference	Approximately 95% reduction in acetate incorporation at 10 nM.
Conditions	In vitro incubation of fat body from adult Gryllus bimaculatus with [1-¹⁴C]-acetate.

Why This Matters

This demonstrates the high potency of Grybi-AKH in a defined in vitro system, making it a valuable tool for dissecting cellular mechanisms of lipid metabolism regulation.

• [1] Lorenz MW. Synthesis of lipids in the fat body of Gryllus bimaculatus: age-dependency and regulation by adipokinetic hormone. Arch Insect Biochem Physiol. 2001;47(4):198-210. View Source

Adipokinetic Hormone (Gryllus bimaculatus): Best-Fit Research and Industrial Application Scenarios

Orthopteran Metabolic Studies: Lipid Mobilization and Energy Homeostasis

Grybi-AKH is the optimal choice for investigating lipid mobilization and energy substrate regulation in crickets and related orthopteran species. The documented dose-response (100% lipid increase at 0.3 pmol in adults) and the high selectivity for lipids over carbohydrates in adult crickets [1] provide a robust quantitative foundation for experimental design. Researchers should use Grybi-AKH when the goal is to manipulate hemolymph lipid titers in Gryllus bimaculatus or to compare AKH signaling across orthopteran models.

Non-Invasive Neuropeptide Delivery and Locomotor Behavior Assays

The demonstrated efficacy of topically applied Grybi-AKH [2] makes it uniquely suited for experiments requiring non-invasive, repeatable hormone administration in crickets. This is particularly valuable for behavioral studies where injection stress could confound results. The 1.8-fold stimulation of locomotor activity by topical Grybi-AKH [2] further supports its use in assays measuring activity, foraging, or circadian rhythms in Gryllus bimaculatus.

Reproductive Physiology and Life-History Trade-Off Research

For studies examining the neuroendocrine control of reproduction and the trade-offs between somatic energy storage and egg production, Grybi-AKH is a key molecular probe. The documented ability of chronic Grybi-AKH treatment to reduce fat body lipid/protein content and inhibit oocyte development [3] provides a direct link between metabolic signaling and reproductive output. This makes Grybi-AKH an essential tool for researchers investigating the physiological basis of life-history evolution, resource allocation, and potential pest control strategies targeting reproductive capacity.

Target Validation for AKH Receptor Signaling and Feeding Behavior

Grybi-AKH, in conjunction with its receptor (GrybiAKHR), serves as a validated target for investigating the neuroendocrine regulation of feeding behavior in orthopterans. RNAi-mediated knockdown of GrybiAKHR alters hemolymph metabolites, increases feeding frequency, and decreases locomotion [4]. Therefore, studies using Grybi-AKH to activate or probe this pathway are directly supported by receptor-level evidence, ensuring that observed phenotypic changes are indeed mediated through the canonical AKH signaling axis. This is critical for research aimed at understanding appetite control and metabolic disorders in insect models.

Application

Selection Property

Validation Focus

Lipid mobilization pathway studies

AKH selectivity profile

Hemolymph lipid titration endpoints

Non-invasive hormone delivery models

Topical route feasibility

Locomotor activity and lipid response assays

Reproduction-energy trade-off studies

Chronic hormone treatment model

Oocyte development and energy store assessment

AKH receptor signaling and feeding behavior

AKHR pathway context

Feeding frequency and metabolite profiling

• [1] Woodring J, Lorenz MW. Sensitivity of larval and adult crickets (Gryllus bimaculatus) to adipokinetic hormone. Comp Biochem Physiol A Mol Integr Physiol. 2002 Aug;132(4):851-61. View Source
• [2] Lorenz MW, Zemek R, Kodrík D, Socha R. Lipid mobilization and locomotor stimulation in Gryllus bimaculatus by topically applied adipokinetic hormone. Physiol Entomol. 2004;29(2):146-51. View Source
• [3] Lorenz MW. Adipokinetic hormone inhibits the formation of energy stores and egg production in the cricket Gryllus bimaculatus. Comp Biochem Physiol B Biochem Mol Biol. 2003 Oct;136(2):197-206. View Source
• [4] Konuma T, Morooka N, Nagasawa H, Nagata S. Knockdown of the adipokinetic hormone receptor increases feeding frequency in the two-spotted cricket Gryllus bimaculatus. Endocrinology. 2012 Jul;153(7):3111-22. View Source